Cas no 36757-37-6 (2-Pyridinecarboxamide, 6-methyl-5-nitro-)

2-Pyridinecarboxamide, 6-methyl-5-nitro- structure
36757-37-6 structure
Product Name:2-Pyridinecarboxamide, 6-methyl-5-nitro-
CAS No:36757-37-6
MF:C7H7N3O3
MW:181.148781061172
CID:292442
PubChem ID:12404039
Update Time:2025-04-19

2-Pyridinecarboxamide, 6-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxamide, 6-methyl-5-nitro-
    • 6-methyl-5-nitro-2-Pyridinecarboxamide
    • 6-methyl-5-nitropyridine-2-carboxamide
    • FT-0729557
    • SCHEMBL11722947
    • 36757-37-6
    • DTXSID00496641
    • Inchi: 1S/C7H7N3O3/c1-4-6(10(12)13)3-2-5(9-4)7(8)11/h2-3H,1H3,(H2,8,11)
    • InChI Key: XSADUISMUXTHPH-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=C(C(C)=N1)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 181.04881
  • Monoisotopic Mass: 181.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 99.12
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